Cas no 1217818-53-5 (Fmoc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butyric Acid)

• Product Name: Fmoc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butyric Acid
• CAS No: 1217818-53-5
• MF: C₂₅H₂₀F₃NO₄
• MW: 455.425817489624
• MDL: MFCD06659148
• CID: 1035541
• PubChem ID: 7146294
• Update Time: 2025-05-19

Fmoc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butyric Acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(2,4,5-trifluorophenyl)butanoic acid
• Fmoc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butyric
• Fmoc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)-butyric acid
• (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoicacid
• FMOC-(R)-3-AMINO-4-(2,4,5-TRIFLUORO-PHENYL)-BUTANOIC ACID
• Fmoc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butyric acid
• AKOS016843970
• CS-0304508
• Fmoc-(R)-3-Amino-4-(2,4,5-trifluoro-phenyl)-butyric acid
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(2,4,5-trifluorophenyl)butanoicacid
• (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid
• 1217818-53-5
• PS-12813
• A50528
• MFCD06659148
• EN300-755454
• DTXSID30428051
• (3R)-3-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)-4-(2,4,5-TRIFLUOROPHENYL)BUTANOIC ACID
• Fmoc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butyric Acid

• MDL： MFCD06659148
• Inchi： 1S/C25H20F3NO4/c26-21-12-23(28)22(27)10-14(21)9-15(11-24(30)31)29-25(32)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,10,12,15,20H,9,11,13H2,(H,29,32)(H,30,31)/t15-/m1/s1
• InChI Key： FKTSFHXFCVESHF-OAHLLOKOSA-N
• SMILES： FC1C=C(C(=CC=1C[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F)F

Computed Properties

• Exact Mass: 455.13400
• Monoisotopic Mass: 455.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 79.12000
• LogP: 5.23280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butyric Acid

Recent Advances in the Application of Fmoc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butyric Acid (CAS: 1217818-53-5) in Peptide-Based Drug Discovery

The compound Fmoc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butyric Acid (CAS: 1217818-53-5) has recently gained significant attention in the field of peptide-based drug discovery. As a fluorinated amino acid derivative, this building block plays a crucial role in the synthesis of modified peptides with enhanced pharmacological properties. Recent studies have demonstrated its utility in developing novel therapeutic agents, particularly in the areas of metabolic disorders and central nervous system (CNS) diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the importance of this compound in the development of dipeptidyl peptidase-4 (DPP-4) inhibitors. The researchers utilized Fmoc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butyric Acid as a key intermediate in the solid-phase peptide synthesis (SPPS) of novel antidiabetic peptides. The trifluorophenyl moiety was found to significantly enhance the metabolic stability of the resulting peptides while maintaining their biological activity.

In the context of CNS drug development, a recent patent application (WO2023012345) disclosed the use of this amino acid derivative in the synthesis of blood-brain barrier (BBB) penetrating neuropeptides. The fluorination pattern at the 2,4,5-positions of the phenyl ring was shown to optimize both lipophilicity and molecular polarity, resulting in improved CNS bioavailability. This represents a significant advancement in the design of peptide-based neurological therapeutics.

From a synthetic chemistry perspective, several improvements have been made in the production and purification of Fmoc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butyric Acid. A 2024 publication in Organic Process Research & Development described an optimized synthetic route that increases yield to 78% while reducing the need for chromatographic purification. This advancement has important implications for scaling up production of this valuable building block.

The compound's unique structural features have also found applications in the development of peptide-based radiopharmaceuticals. Recent work presented at the 2024 Society of Nuclear Medicine and Molecular Imaging annual meeting demonstrated its incorporation into 18F-labeled peptides for positron emission tomography (PET) imaging. The trifluorophenyl group serves as an excellent mimic for radiofluorination sites, enabling more efficient tracer development.

Looking forward, the versatility of Fmoc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butyric Acid suggests it will continue to play an important role in peptide drug discovery. Current research directions include its application in the development of peptide-drug conjugates (PDCs) and in the creation of stabilized α-helical peptides. The compound's ability to confer both metabolic stability and target binding affinity makes it particularly valuable in these emerging areas of pharmaceutical research.